Cas no 2565792-71-2 ((2R,3R)-4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2-ethyl-2,3-dihydro-1,3-benzoxaphosphole)

• Product Name: (2R,3R)-4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2-ethyl-2,3-dihydro-1,3-benzoxaphosphole
• CAS No: 2565792-71-2
• MF: C₂₁H₂₇O₃P
• MW: 358.41104722023
• MDL: MFCD32641184
• CID: 5223868
• Update Time: 2026-03-07

(2R,3R)-4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2-ethyl-2,3-dihydro-1,3-benzoxaphosphole Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-(tert-Butyl)-4-(2,6-dimethoxyphenyl)-2-ethyl-2,3-dihydrobenzo[d][1,3]oxaphosphole, 97% (>99% ee)
• (2R,3R)-4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2-ethyl-2,3-dihydro-1,3-benzoxaphosphole

• MDL： MFCD32641184
• Inchi： 1S/C21H27O3P/c1-7-18-24-17-13-8-10-14(20(17)25(18)21(2,3)4)19-15(22-5)11-9-12-16(19)23-6/h8-13,18H,7H2,1-6H3/t18-,25+/m1/s1
• InChI Key： MOKJPWHEQPXKKI-CJAUYULYSA-N
• SMILES： O1C2=CC=CC(C3=C(OC)C=CC=C3OC)=C2[P@@](C(C)(C)C)[C@@H]1CC

Additional information on (2R,3R)-4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2-ethyl-2,3-dihydro-1,3-benzoxaphosphole

Comprehensive Overview of (2R,3R)-4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2-ethyl-2,3-dihydro-1,3-benzoxaphosphole (CAS No. 2565792-71-2)

The compound (2R,3R)-4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2-ethyl-2,3-dihydro-1,3-benzoxaphosphole, identified by its CAS No. 2565792-71-2, is a highly specialized chiral organophosphorus derivative with significant potential in pharmaceutical and material science applications. Its unique stereochemistry, characterized by the (2R,3R) configuration, and the presence of a benzoxaphosphole core, make it a subject of intense research in asymmetric synthesis and drug development. This article delves into its structural properties, synthesis pathways, and emerging applications, while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about this compound revolves around its synthetic methodology. The synthesis of (2R,3R)-4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2-ethyl-2,3-dihydro-1,3-benzoxaphosphole typically involves multi-step reactions, including enantioselective phosphination and cyclization strategies. Researchers often explore its preparation using chiral auxiliaries or catalysts to achieve high enantiomeric purity, a critical factor for its application in asymmetric catalysis and medicinal chemistry. Recent advancements in green chemistry have also prompted investigations into solvent-free or microwave-assisted synthesis to improve yield and sustainability.

The benzoxaphosphole scaffold, a key structural feature of this compound, has garnered attention due to its versatility in constructing bioactive molecules. Its 2,6-dimethoxyphenyl and tert-butyl substituents contribute to steric hindrance, enhancing selectivity in catalytic reactions. This property aligns with the growing demand for chiral ligands in industrial processes, particularly in the production of agrochemicals and fine chemicals. Additionally, its potential as a pharmacophore in drug discovery is under exploration, with studies focusing on its interactions with biological targets such as enzymes and receptors.

Another trending topic is the compound's role in advanced material science. The phosphole ring system exhibits intriguing electronic properties, making it a candidate for organic semiconductors or luminescent materials. Researchers are investigating its incorporation into π-conjugated systems for optoelectronic devices, a field experiencing rapid growth due to the push for renewable energy technologies. The compound's stability under various conditions, a frequently queried aspect, further supports its utility in these applications.

From a regulatory perspective, the compound's CAS No. 2565792-71-2 serves as a unique identifier in global chemical databases, ensuring traceability in research and commerce. While it is not classified as hazardous under current standards, proper handling protocols are recommended due to its complex structure. Analytical techniques such as HPLC, NMR, and X-ray crystallography are commonly employed to verify its purity and configuration, addressing another common question about quality control measures.

In conclusion, (2R,3R)-4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2-ethyl-2,3-dihydro-1,3-benzoxaphosphole represents a cutting-edge example of modern organophosphorus chemistry. Its multifaceted applications—from asymmetric synthesis to materials engineering—highlight its relevance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in innovations across multiple disciplines, answering the growing demand for efficient, selective, and sustainable chemical solutions.